Cas no 1858497-10-5 (1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine
• CAS No: 1858497-10-5
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 5715125
• PubChem ID: 130763334
• Update Time: 2023-10-15

1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1147539
• 1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine
• 1858497-10-5
• 1H-Pyrazol-5-amine, 1-methyl-3-(5-methyl-3-thienyl)-

• Inchi： 1S/C9H11N3S/c1-6-3-7(5-13-6)8-4-9(10)12(2)11-8/h3-5H,10H2,1-2H3
• InChI Key： AAQQWZNOIGKJEE-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 336.9±42.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)